N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide

• IUPAC Name: N-[(E)-3-amino-1-(4-chlorophenyl)-3-oxoprop-1-en-2-yl]-2-methylbenzamide
• InChI: InChI=1S/C17H15ClN2O2/c1-11-4-2-3-5-14(11)17(22)20-15(16(19)21)10-12-6-8-13(18)9-7-12/h2-10H,1H3,(H2,19,21)(H,20,22)/b15-10+
• InChI Key: ANADMKCBMZYVFV-XNTDXEJSSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)N
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N/C(=C/C2=CC=C(C=C2)Cl)/C(=O)N
• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as those involving various benzamide functionalities, often employs techniques like tritium/hydrogen exchange with organoiridium catalysts for labeling, as demonstrated in the synthesis of potent C-C chemokine receptor 1 (CCR1) antagonists (Yang Hong et al., 2015). Such methodologies could be adapted for the synthesis of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide, showcasing the compound's structural complexity and the nuanced approaches required for its preparation.

Molecular Structure Analysis

Studies on molecular structure often utilize techniques like X-ray crystallography, NMR spectroscopy, and DFT calculations to elucidate the arrangement of atoms within a molecule and the conformational dynamics it may undergo. For instance, the detailed structural analysis of similar benzamide derivatives through X-ray crystallography has provided insights into their crystal systems, bond lengths, and angles, offering a foundation for understanding the molecular structure of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide (Pei Huang et al., 2020).

Chemical Reactions and Properties

The chemical behavior of benzamide derivatives, including reactivity patterns and interaction with catalysts, can be complex. For example, the carbonylative approaches to functionalized isoindolinone and isobenzofuranimine derivatives highlight the versatility of 2-alkynylbenzamides in undergoing different reaction pathways, which could be pertinent to understanding the reactivity of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide (R. Mancuso et al., 2014).

Scientific Research Applications

Synthesis and Characterization

• Polyimide Synthesis : Novel aromatic polyimides were synthesized using new diamines, including derivatives related to N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide, demonstrating solubility in organic solvents and high thermal stability, suggesting applications in materials science (Butt et al., 2005).

• Drug Formulation : Improved oral absorption of enteric coprecipitates of a poorly soluble drug was achieved, indicating the role of such compounds in enhancing the bioavailability of therapeutic agents (Kondo et al., 1994).

• Polymeric Adsorbents : Molecularly imprinted polymeric adsorbents for byproduct removal were prepared, showcasing the utility of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide derivatives in specific molecular recognition, relevant for purification processes in chemical synthesis (Ye et al., 1998).

Biomedical Applications

• Glycoconjugate Polymers : A new type of artificial glycoconjugate polymer was synthesized for developing biomedical materials using oligosaccharide moieties as recognition signals. This demonstrates the potential of N-[1-(aminocarbonyl)-2-(4-chlorophenyl)vinyl]-2-methylbenzamide derivatives in biomedical applications, including drug delivery and tissue engineering (Kobayashi et al., 1997).

Methodological Advances

• Sulfonylated Lactams Synthesis : A copper-mediated aminosulfonylation method was developed for producing sulfonylated lactams from 2-vinylbenzamide derivatives, showcasing an innovative approach to synthesizing complex molecules that could have pharmaceutical applications (Wang et al., 2019).